(4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone

• IUPAC Name: [4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]-(4-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C18H21NO4S2/c1-13-11-17(24-12-13)18(20)19-9-7-16(8-10-19)25(21,22)15-5-3-14(23-2)4-6-15/h3-6,11-12,16H,7-10H2,1-2H3
• InChI Key: UEBWOEBAVWQZTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCC(CC2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H21NO4S2
• Molecular Weight: 379.5 g/mol

Description

(4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone, also known as MTSES, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MTSES is a sulfhydryl-reactive compound that can modify cysteine residues in proteins, making it a valuable tool for studying protein structure and function.

Scientific Research Applications

Antimicrobial Activity

Compounds related to (4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone have been synthesized and studied for their antimicrobial properties. For instance, a series of piperidin-4-yl methanone oxime derivatives exhibited good antimicrobial activity against various pathogenic bacterial and fungal strains. These findings suggest the potential of such compounds in developing new antimicrobial agents (Mallesha & Mohana, 2014).

Crystal Structure Analysis

Research into the crystal structure of compounds structurally similar to (4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone has provided insights into their molecular arrangement and interactions. For example, the crystal structure of [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol was analyzed, revealing a chair conformation for the piperidine ring and classic tetrahedral geometry around the sulfur atom, which could inform the design of new compounds with desired physical and chemical properties (Girish et al., 2008).

Therapeutic Agent Development

The linear synthesis of {4-[(2-alkyloxy/aralkyloxy-3,5-dichlorophenyl)sulfonyl]-1-piperazinyl}(2-furyl)methanones showcases the potential of compounds with similar structures in therapeutic applications. Some of these compounds exhibited considerable inhibitory activity against the α-glucosidase enzyme, indicating their potential as therapeutic agents for treating diseases like diabetes (Abbasi et al., 2019).

Biological Activities

The synthesis and study of N-phenylpyrazolyl aryl methanones derivatives, which share functional groups with (4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone, have shown promising herbicidal and insecticidal activities. This indicates the potential for developing new pesticides based on similar molecular frameworks (Wang et al., 2015).

Antimicrobial Active New Molecular Entities

The synthesis of antimicrobial 4-(hydroxyldiphenyl methyl)piperidin-1-yl)(substituted phenyl)methanone derivatives demonstrates the potential for creating new chemical entities (NCEs) with significant microbial activities. These entities could lead to the development of novel antimicrobial agents, contributing to the fight against resistant microbial strains (2017).